ethyl 1-(2,3-dimethoxybenzyl)-2-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2,3-dimethoxyphenyl)methyl]piperidine-2-carboxylate
• InChI: InChI=1S/C17H25NO4/c1-4-22-17(19)14-9-5-6-11-18(14)12-13-8-7-10-15(20-2)16(13)21-3/h7-8,10,14H,4-6,9,11-12H2,1-3H3
• InChI Key: VIYLPDZNIDKOAO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCCN1CC2=C(C(=CC=C2)OC)OC
• Molecular Formula: C17H25NO4
• Molecular Weight: 307.4 g/mol

Description

Ethyl 1-(2,3-dimethoxybenzyl)-2-piperidinecarboxylate, also known as EDP-239, is a chemical compound that has been studied for its potential therapeutic applications. This compound belongs to the class of piperidinecarboxylates and has been found to have a unique mechanism of action that makes it a promising candidate for further research.

Mechanism of Action

Ethyl 1-(2,3-dimethoxybenzyl)-2-piperidinecarboxylate acts as a positive allosteric modulator of the sigma-1 receptor, a protein that is involved in a variety of cellular processes including calcium signaling, lipid metabolism, and protein folding. By modulating the activity of the sigma-1 receptor, this compound has been shown to have neuroprotective effects and may also have potential applications in the treatment of addiction.
Biochemical and Physiological Effects:
This compound has been shown to increase the activity of the sigma-1 receptor, leading to increased calcium signaling and improved cellular function. In animal models, this compound has been shown to reduce inflammation and oxidative stress, as well as improve cognitive function and reduce pain.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-(2,3-dimethoxybenzyl)-2-piperidinecarboxylate in lab experiments is its unique mechanism of action, which makes it a promising candidate for further research in a variety of areas. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on ethyl 1-(2,3-dimethoxybenzyl)-2-piperidinecarboxylate. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of addiction and pain management. Finally, optimizing the synthesis of this compound to increase the yield and purity of the compound could also be an area of future research.

Synthesis Methods

The synthesis of ethyl 1-(2,3-dimethoxybenzyl)-2-piperidinecarboxylate involves the reaction of 2,3-dimethoxybenzaldehyde with piperidinecarboxylic acid in the presence of a catalyst. The resulting product is then treated with ethyl alcohol to obtain the final compound. The synthesis of this compound has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

Ethyl 1-(2,3-dimethoxybenzyl)-2-piperidinecarboxylate has been studied for its potential therapeutic applications in a variety of areas, including neurodegenerative diseases, pain management, and addiction. In preclinical studies, this compound has shown promising results in reducing neuropathic pain and improving cognitive function in animal models of Alzheimer's disease.